Cas no 128399-61-1 (1-Chloro-4-methylheptane)

• Product Name: 1-Chloro-4-methylheptane
• CAS No: 128399-61-1
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 5281057
• Update Time: 2025-10-29

1-Chloro-4-methylheptane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-methylheptane
• Heptane, 1-chloro-4-methyl-
• 1-Chloro-4-methylheptane

• Inchi： 1S/C8H17Cl/c1-3-5-8(2)6-4-7-9/h8H,3-7H2,1-2H3
• InChI Key： OULWTNOWNRATLT-UHFFFAOYSA-N
• SMILES： ClCCCC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 1-Chloro-4-methylheptane

1-Chloro-4-methylheptane: A Comprehensive Overview

1-Chloro-4-methylheptane (CAS No. 128399-61-1) is an organic compound that belongs to the family of alkyl chlorides. This compound is characterized by its seven-carbon chain with a chlorine atom attached to the first carbon and a methyl group attached to the fourth carbon. The structure of 1-chloro-4-methylheptane makes it a versatile molecule with potential applications in various fields, including organic synthesis, materials science, and industrial chemistry.

The synthesis of 1-chloro-4-methylheptane can be achieved through several methods, including the chlorination of alkanes under specific conditions. Recent studies have explored the use of catalytic systems to enhance the efficiency of such reactions, leading to higher yields and better selectivity. For instance, researchers have reported the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate the substitution reactions involved in the synthesis of alkyl chlorides like 1-chloro-4-methylheptane.

One of the key properties of 1-chloro-4-methylheptane is its stability under normal conditions. The compound is relatively unreactive at room temperature, which makes it suitable for storage and transportation in industrial settings. However, under certain conditions, such as high temperatures or in the presence of strong bases, 1-chloro-4-methylheptane can undergo various chemical transformations. For example, it can act as an electrophile in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex organic molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-chloro-4-methylheptane. By using quantum mechanical calculations, researchers have been able to predict the preferred reaction pathways for this compound under different conditions. These studies have highlighted the importance of steric effects and electronic factors in determining the reactivity of alkyl chlorides like 1-chloro-4-methylheptane.

In terms of applications, 1-chloro-4-methylheptane has found utility in various industries. For instance, it can be used as a precursor in the synthesis of pharmaceutical compounds, where its chlorine atom can be replaced with other functional groups to yield biologically active molecules. Additionally, 1-chloro-4-methylheptane has been explored as a potential additive in polymer formulations, where its unique structure can impart desirable physical properties to the resulting materials.

The environmental impact of 1-chloro-4-methylheptane has also been a topic of recent research. Studies have shown that this compound can undergo biodegradation under certain environmental conditions, reducing its persistence in natural systems. However, further investigations are needed to fully understand its ecological effects and ensure its safe use in industrial processes.

In conclusion, 1-chloro-4-methylheptane (CAS No. 128399-61-1) is a versatile organic compound with a wide range of potential applications. Its unique structure and reactivity make it an important building block in organic synthesis and materials science. As research continues to uncover new insights into its properties and uses, 1-chloro-4-methylheptane is likely to play an increasingly significant role in both academic and industrial settings.